3-Benzyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one hydrochloride

• IUPAC Name: 3-benzyl-1-oxa-3,9-diazaspiro[4.6]undecan-2-one;hydrochloride
• InChI: InChI=1S/C15H20N2O2.ClH/c18-14-17(11-13-5-2-1-3-6-13)12-15(19-14)7-4-9-16-10-8-15;/h1-3,5-6,16H,4,7-12H2;1H
• InChI Key: SIMXHECLQCPRCF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC1)CN(C(=O)O2)CC3=CC=CC=C3.Cl
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol

Description

3-Benzyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one hydrochloride is a chemical compound with the CAS Number: 1622069-56-0. It has a molecular weight of 296.8 and its IUPAC name is 3-benzyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one hydrochloride. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H20N2O2.ClH/c18-14-17 (11-13-5-2-1-3-6-13)12-15 (19-14)7-4-9-16-10-8-15;/h1-3,5-6,16H,4,7-12H2;1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The compound is solid in its physical form. Its molecular weight is 296.8 and its linear formula is C15H21ClN2O2.

Scientific Research Applications

• Chronic Kidney Disease Treatment : A derivative of 1-oxa-4,9-diazaspiro[5.5]undecane, similar to 3-Benzyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one hydrochloride, was identified as a potent soluble epoxide hydrolase inhibitor. This compound showed promise as an orally active drug candidate for treating chronic kidney diseases (Kato et al., 2014).

• CCR5 Antagonist for Antiviral Activity : Another related compound, a 3,9-diazaspiro[5.5]undeca-2-one derivative, was discovered as a potent and selective CCR5 antagonist with an attractive antiviral potency and selectivity profile, suggesting its application in antiviral therapies (Yang et al., 2009).

• Synthesis of Diazaspiro Compounds : The synthesis of various diazaspiro compounds, including 3,9-diazaspiro[5.5]undecanes, is reported, showcasing the versatile applications of these compounds in chemical synthesis (Macleod et al., 2006).

• Bioactivity and Synthesis of Diazaspiro Compounds : A comprehensive review on the bioactivity and synthesis of 1,9-diazaspiro[5.5]undecanes, including those ring-fused with arenes and heteroarenes and/or containing a carbonyl group at position 2, highlights their potential use in treating various disorders, including obesity, pain, immune system, cell signaling, cardiovascular, and psychotic disorders (Blanco‐Ania et al., 2017).

• GABAAR Antagonists with Immunomodulatory Effect : Research on 3,9-diazaspiro[5.5]undecane-based compounds as γ-aminobutyric acid type A receptor antagonists indicated their potential in peripheral GABAAR inhibition and immunomodulatory applications (Bavo et al., 2021).

• Photophysical Studies and TDDFT Calculations : Photophysical studies and solvatochromic analysis on diazaspiro compounds, including 2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones, provided insights into their spectral properties and potential applications in spectroscopy (Aggarwal & Khurana, 2015).

• Stereoselective Synthesis of Diazaspiro Derivatives : A study on the stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition highlighted the versatility of these compounds in synthetic chemistry (Islam et al., 2017).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The signal word for this compound is "Warning". Hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.